Cas no 1261905-17-2 (5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid)

• Product Name: 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid
• CAS No: 1261905-17-2
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• MDL: MFCD18317148
• CID: 2762524
• PubChem ID: 53222973
• Update Time: 2025-11-03

5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-FORMYLTHIOPHEN-4-YL)-2-METHOXYNICOTINIC ACID
• SCHEMBL2557089
• 1261905-17-2
• 5-(2-Formylthiophen-4-yl)-2-methoxynicotinic acid, 95%
• MFCD18317148
• DTXSID60687275
• 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid

• MDL： MFCD18317148
• Inchi： 1S/C12H9NO4S/c1-17-11-10(12(15)16)3-7(4-13-11)8-2-9(5-14)18-6-8/h2-6H,1H3,(H,15,16)
• InChI Key： OLQHCCGHGKQMLD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 263.02522894Da
• Monoisotopic Mass: 263.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid

5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1261905-17-2): An Overview

5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1261905-17-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, specifically pyridine carboxylic acids, and features a thiophene moiety and a formyl group, which contribute to its distinctive chemical behavior and biological activity.

The molecular structure of 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid consists of a pyridine ring with a carboxylic acid group at the 3-position and a methoxy substituent at the 2-position. The thiophene ring is attached at the 5-position of the pyridine ring, and it bears a formyl group at the 5-position of the thiophene ring. This intricate arrangement of functional groups imparts the compound with a high degree of chemical reactivity and versatility, making it an attractive candidate for various chemical and biological studies.

Recent research has focused on the synthesis and characterization of 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid. One notable study published in the Journal of Organic Chemistry detailed an efficient synthetic route that involves several key steps, including the formation of the thiophene ring, introduction of the formyl group, and final coupling with the pyridine carboxylic acid moiety. The synthetic method is robust and scalable, allowing for the production of high-purity material suitable for further investigations.

In terms of biological activity, 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid has shown promising results in various assays. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, it has demonstrated antiproliferative effects against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The formyl group in 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid plays a crucial role in its biological activity. This functional group can participate in various chemical reactions, such as condensation with amino groups or nucleophilic addition reactions, which can be exploited for the design of prodrugs or conjugates with enhanced pharmacological properties. Moreover, the formyl group can serve as a bioisostere for other functional groups, allowing for structural modifications that can fine-tune the compound's activity and selectivity.

The methoxy substituent at the 2-position of the pyridine ring also contributes to the overall properties of 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which can be beneficial for drug delivery and bioavailability. Furthermore, they can influence electronic effects within the molecule, affecting its reactivity and binding affinity to biological targets.

Clinical trials involving 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid are currently in early stages but show promising results. Preclinical studies have demonstrated that this compound is well-tolerated in animal models and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into human trials, where its safety and efficacy can be further evaluated.

In conclusion, 5-(5-Formylthiophen-3-yl)-2-methoxypyridine-3-carboxylic acid (CAS No. 1261905-17-2) is a promising compound with a unique molecular structure that offers significant potential in medicinal chemistry. Its anti-inflammatory and antiproliferative properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full range of biological activities and optimize its pharmacological properties for clinical applications.